Cas no 2209-59-8 (N~1~,N~2~-diphenyl-1,2-hydrazinedicarbothioamide)

N~1~,N~2~-Diphenyl-1,2-hydrazinedicarbothioamide is a thiourea derivative characterized by its phenyl-substituted hydrazine backbone and carbothioamide functional groups. This compound exhibits strong chelating properties, making it useful in coordination chemistry for metal ion binding and catalysis. Its rigid structure and sulfur-containing moieties enhance stability in complex formation, particularly with transition metals. The presence of phenyl groups contributes to improved solubility in organic solvents, facilitating its application in synthetic organic chemistry. Additionally, its electron-rich nature allows for potential use in materials science, such as polymer modification or ligand design. The compound's well-defined molecular structure ensures reproducibility in research and industrial applications.
N~1~,N~2~-diphenyl-1,2-hydrazinedicarbothioamide structure
2209-59-8 structure
Product Name:N~1~,N~2~-diphenyl-1,2-hydrazinedicarbothioamide
CAS No:2209-59-8
MF:C14H14N4S2
MW:302.417759418488
MDL:MFCD00129543
CID:280236
PubChem ID:695255
Update Time:2025-10-30

N~1~,N~2~-diphenyl-1,2-hydrazinedicarbothioamide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Hydrazinedicarbothioamide,N1,N2-diphenyl-
    • N~1~,N~2~-diphenylhydrazine-1,2-dicarbothioamide
    • N1,N2-Diphenyl-1,2-hydrazinedicarbothioamide
    • 1-phenyl-3-(phenylcarbamothioylamino)thiourea
    • NSC528860
    • CCG-253576
    • (phenylamino){2-[(phenylamino)thioxomethyl]hydrazino}methane-1-thione
    • Z45783670
    • AKOS000352231
    • NSC-528860
    • cid_695255
    • (PHENYLAMINO)(2-((PHENYLAMINO)THIOXOMETHYL)HYDRAZINO)METHANE-1-THIONE
    • MS-6630
    • N(1),N(2)-DIPHENYL-1,2-HYDRAZINEDICARBOTHIOAMIDE
    • CS-0355873
    • 1-phenyl-3-[(phenylcarbamothioyl)amino]thiourea
    • MLS001182090
    • DTXSID50944723
    • 1-phenyl-3-(phenylthiocarbamoylamino)thiourea
    • n1,n2-Diphenylhydrazine-1,2-bis(carbothioamide)
    • SMR000567831
    • EN300-18164505
    • BDBM67547
    • 3-phenyl-1-[(phenylcarbamothioyl)amino]thiourea
    • 2209-59-8
    • 1-[[anilino(sulfanylidene)methyl]amino]-3-phenylthiourea
    • HMS2860M14
    • MFCD00129543
    • CHEMBL1342313
    • SR-01000814011-2
    • N~1~,N~2~-Diphenylhydrazine-1,2-dicarboximidothioic acid
    • N~1~,N~2~-diphenyl-1,2-hydrazinedicarbothioamide
    • MDL: MFCD00129543
    • Inchi: 1S/C14H14N4S2/c19-13(15-11-7-3-1-4-8-11)17-18-14(20)16-12-9-5-2-6-10-12/h1-10H,(H2,15,17,19)(H2,16,18,20)
    • InChI Key: LUXQOROGFLZHGI-UHFFFAOYSA-N
    • SMILES: S=C(NNC(NC1C=CC=CC=1)=S)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 302.06622
  • Monoisotopic Mass: 302.065988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 112

Experimental Properties

  • Density: 1.394
  • Boiling Point: 431.4°Cat760mmHg
  • Flash Point: 214.7°C
  • Refractive Index: 1.785
  • PSA: 48.12
  • LogP: 3.80240

N~1~,N~2~-diphenyl-1,2-hydrazinedicarbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB160822-1 g
(Phenylamino)(2-((phenylamino)thioxomethyl)hydrazino)methane-1-thione
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€211.30 2023-07-20
abcr
AB160822-5 g
(Phenylamino)(2-((phenylamino)thioxomethyl)hydrazino)methane-1-thione
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€377.50 2023-07-20
abcr
AB160822-10 g
(Phenylamino)(2-((phenylamino)thioxomethyl)hydrazino)methane-1-thione
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10 g
€482.50 2023-07-20
Enamine
EN300-18164505-0.05g
1-phenyl-3-[(phenylcarbamothioyl)amino]thiourea
2209-59-8 90%
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abcr
AB160822-1g
(Phenylamino)(2-((phenylamino)thioxomethyl)hydrazino)methane-1-thione; .
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€211.30 2024-06-10
abcr
AB160822-5g
(Phenylamino)(2-((phenylamino)thioxomethyl)hydrazino)methane-1-thione; .
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€377.50 2024-06-10
abcr
AB160822-10g
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